Cas no 71278-16-5 (2-Furancarboxylic acid, 3-hydroxy-)

• Product Name: 2-Furancarboxylic acid, 3-hydroxy-
• CAS No: 71278-16-5
• MF: C₅H₄O₄
• MW: 128.08286190033
• CID: 545787
• PubChem ID: 56604079
• Update Time: 2025-10-28

2-Furancarboxylic acid, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 3-hydroxy-
• 3-hydroxyfuran-2-carboxylic acid
• DTXSID70717799
• SCHEMBL1781537
• AKOS006386388
• 71278-16-5
• hydroxyfuroic acid

• Inchi： 1S/C5H4O4/c6-3-1-2-9-4(3)5(7)8/h1-2,6H,(H,7,8)
• InChI Key： ZEZWSSHHIPCGRN-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C(=O)O)O

Computed Properties

• Exact Mass: 128.01092
• Monoisotopic Mass: 128.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.67

Additional information on 2-Furancarboxylic acid, 3-hydroxy-

2-Furancarboxylic Acid, 3-Hydroxy: A Comprehensive Overview

2-Furancarboxylic acid, 3-hydroxy (CAS No: 71278-16-5) is a compound of significant interest in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development and material science. This compound belongs to the class of furan derivatives, which are known for their aromaticity and versatility in chemical reactions.

The molecular structure of 2-furancarboxylic acid, 3-hydroxy consists of a furan ring with a carboxylic acid group at the 2-position and a hydroxyl group at the 3-position. This arrangement imparts the molecule with both acidic and hydrophilic properties, making it suitable for various chemical modifications and functionalizations. The compound's IUPAC name reflects its structural features, emphasizing the positions of the functional groups on the furan ring.

Recent studies have highlighted the potential of furan derivatives in medicinal chemistry, particularly in the design of bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, researchers have explored the use of 2-furancarboxylic acid, 3-hydroxy as a precursor for synthesizing more complex molecules that target specific biological pathways. These advancements underscore the importance of understanding the chemical reactivity and biological activity of this compound.

One area where 2-furancarboxylic acid, 3-hydroxy has shown promise is in its ability to act as a building block for heterocyclic compounds. By leveraging its functional groups, chemists can perform various reactions such as esterification, amidation, and coupling to create derivatives with enhanced bioavailability and efficacy. For example, recent research has demonstrated that derivatives of this compound can modulate enzyme activity by binding to specific protein targets.

In addition to its role in drug discovery, furan-based compounds like 2-furancarboxylic acid, 3-hydroxy are also being investigated for their applications in materials science. Their aromaticity and reactivity make them candidates for use in organic electronics and advanced materials such as conductive polymers and photovoltaic devices.

From a synthetic perspective, the preparation of 2-furancarboxylic acid, 3-hydroxy involves multi-step processes that often require precise control over reaction conditions to ensure high yields and purity. Techniques such as oxidation reactions or hydroxylation methods are commonly employed to introduce the hydroxyl group at the desired position on the furan ring.

Furthermore, computational studies have played a crucial role in understanding the electronic properties and reactivity of this compound at a molecular level. By using density functional theory (DFT) calculations, researchers can predict how modifications to the structure might influence its chemical behavior and biological activity.

Looking ahead, the continued exploration of furan derivatives, including 2-furancarboxylic acid, 3-hydroxy, is expected to yield new insights into their potential applications across diverse fields such as biotechnology, environmental science, and nanotechnology.